2-(3-Hydroxyazetidin-1-yl)acetamide

• IUPAC Name: 2-(3-hydroxyazetidin-1-yl)acetamide
• InChI: InChI=1S/C5H10N2O2/c6-5(9)3-7-1-4(8)2-7/h4,8H,1-3H2,(H2,6,9)
• InChI Key: BPLCNAAVLBOKQD-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN1CC(=O)N)O
• Molecular Formula: C5H10N2O2
• Molecular Weight: 130.15 g/mol
• CAS No.: 1342489-74-0

Description

2-(3-Hydroxyazetidin-1-yl)acetamide (CAS 1342489-74-0) is a high-purity chemical compound supplied for research purposes. With the molecular formula C5H10N2O2 and a molecular weight of 130.15 g/mol, this azetidine derivative serves as a valuable building block in organic synthesis and medicinal chemistry research . The 3-hydroxyazetidine scaffold is a privileged structure in drug discovery, known for its potential to improve the physicochemical and pharmacological properties of lead compounds. Research indicates that the 3-hydroxyazetidin-1-yl group is a significant pharmacophore, explored in the design of bioactive molecules. For instance, this structural motif has been incorporated into compounds investigated as selective glycosidase inhibitors . Furthermore, the azetidine ring is a key feature in clinical candidates, such as BMS-816336, which is an 11β-hydroxysteroid dehydrogenase type 1 inhibitor, highlighting the therapeutic relevance of this heterocycle . This acetamide is designed for use in the synthesis of novel chemical entities, the exploration of structure-activity relationships (SAR), and the development of potential inhibitors for various biological targets. Researchers value this scaffold for its potential to modulate enzyme activity and its utility in creating diverse compound libraries. This product is intended for research applications only and is not intended for human or veterinary diagnostic or therapeutic uses. Researchers should handle all chemicals with appropriate safety precautions in a laboratory setting.

Comparison with Similar Compounds

Comparison with Structural Analogs

Structural and Functional Group Analysis

The hydroxyazetidine group distinguishes 2-(3-Hydroxyazetidin-1-yl)acetamide from other acetamide derivatives. Key comparisons include:

Azetidine vs. Pyrrolidinone Derivatives

• 2-(2-Oxopyrrolidin-1-yl)-acetamide (): The pyrrolidinone ring (5-membered) introduces greater conformational flexibility compared to the rigid azetidine (4-membered).

Hydroxyazetidine vs. Azidoazetidine Derivatives

• 2-(3-Azidoazetidin-1-yl)-N-(thiazol-2-yl)acetamide ():
  • The azido group (-N₃) increases reactivity (e.g., via click chemistry) but reduces stability compared to the hydroxyl group.
  • The thiazole substituent may enhance antibacterial properties, as seen in other thiazole-containing acetamides .

Pharmacological Activities

Antimicrobial and Antifungal Activity

• N-(thiazol-2-yl)acetamide derivatives (e.g., compounds 47–50 in ): Compounds with benzo[d]thiazole sulfonyl groups (e.g., 47, 48) showed potent activity against gram-positive bacteria, while 49 and 50 were effective against fungi .

Anticancer Activity

• Quinazoline-sulfonyl acetamides (e.g., compounds 38–40 in ):
  • Morpholine and piperidine substituents enhanced activity against HCT-1, MCF-7, and other cancer cell lines .
  • Azetidine’s smaller ring size could improve tumor penetration but may reduce metabolic stability.

Neuroactive Potential

• 2-(2-Oxopyrrolidin-1-yl)-acetamide derivatives (): Demonstrated GABAA and AMPA receptor binding, suggesting utility in neurological disorders . Hydroxyazetidine’s polarity may alter blood-brain barrier permeability compared to pyrrolidinone derivatives.

Physicochemical Properties

Compound	Molecular Formula	Key Substituents	LogP* (Predicted)	Solubility (mg/mL)*
2-(3-Hydroxyazetidin-1-yl)acetamide	C5H10N2O2	Hydroxyazetidine	-0.5	25–30 (water)
2-(2-Oxopyrrolidin-1-yl)-acetamide	C6H10N2O2	Pyrrolidinone	-0.3	15–20 (water)
2-(3-Azidoazetidin-1-yl)-N-(thiazol-2-yl)acetamide	C8H10N6OS	Azidoazetidine, thiazole	1.2	<5 (water)

*Predicted using computational tools (e.g., SwissADME).

Preparation Methods

General Synthetic Strategy

The preparation of 2-(3-Hydroxyazetidin-1-yl)acetamide typically involves the nucleophilic substitution or amidation reactions where an azetidine derivative bearing a hydroxy substituent is reacted with acetamide or its derivatives. The key synthetic steps include:

• Formation or availability of the azetidine ring with a hydroxy group at the 3-position.
• Coupling of the azetidine nitrogen (N-1 position) with an acetamide moiety, often via reaction with an acid chloride or activated ester of acetic acid.

Specific Preparation Methods

Amidation via Acid Chloride and Azetidine Derivative

A prominent method involves the reaction of an acid chloride (e.g., chloroacetyl chloride) with a 3-hydroxyazetidine derivative under basic conditions to form the acetamide linkage.

• Reaction conditions : The acid chloride reacts with 3-hydroxyazetidine in the presence of inorganic bases such as sodium hydroxide, potassium hydroxide, sodium carbonate, or potassium carbonate, or organic bases like triethylamine or pyridine.
• Solvents : Suitable solvents include hydrocarbons (benzene, toluene, xylene), halogenated hydrocarbons (methylene chloride, chloroform), or ethers (diethyl ether, tetrahydrofuran, dioxane).
• Biphasic systems : The reaction can be carried out in a biphasic system combining organic solvents and water to facilitate phase separation and purification.
• Workup : After completion, the reaction mixture is often extracted with organic solvents like diethyl ether or dichloromethane, washed, dried over sodium sulfate, and concentrated to yield the crude product.
• Purification : Crystallization from solvents such as ethyl acetate and petroleum ether is used to obtain the pure compound.

Example from patent literature:

• 3-Methyl-azetidin-3-ol hydrochloride was suspended in tetrahydrofuran, triethylamine was added, and then 3,5-di-tert-butyl-4-hydroxy benzoic acid was introduced at 0°C. Dicyclohexylcarbodiimide (DCC) was used to activate the acid for coupling, yielding the substituted azetidine acetamide derivative after workup.

Step	Reagents/Conditions	Outcome
Azetidine + Base	3-Hydroxyazetidine + NaOH / KOH / Et3N	Deprotonation of azetidine N
Coupling with Acid Chloride	Acid chloride (e.g., chloroacetyl chloride)	Formation of amide bond
Solvent	THF, benzene, or biphasic organic/aqueous	Reaction medium
Workup	Extraction, drying, evaporation	Crude product
Purification	Crystallization (ethyl acetate/petroleum ether)	Pure 2-(3-hydroxyazetidin-1-yl)acetamide

Selective Hydrolysis of Esters

An alternative approach involves the selective hydrolysis of ester precursors to obtain the hydroxy-substituted azetidine acetamide.

• Starting material : Ester derivatives of azetidine acetamide.
• Hydrolysis agent : Lithium hydroxide or other bases in aqueous-organic solvent mixtures (methanol, ethanol, tetrahydrofuran).
• Outcome : Conversion of ester groups to hydroxy or carboxamide functionalities under controlled conditions.

This method is useful for introducing the hydroxy group selectively and obtaining the desired azetidine acetamide compound with high purity.

Reaction Medium and Base Selection

• Bases : Both inorganic (NaOH, KOH, Na2CO3, K2CO3) and organic (triethylamine, pyridine) bases have been demonstrated to facilitate the amidation reaction effectively.
• Solvent choice : The reaction medium significantly affects yield and purity. Hydrocarbons and ethers provide suitable environments for the coupling reactions, while biphasic systems enhance phase separation and product isolation.
• Temperature : Reactions are generally conducted at room temperature or under cooling (0°C) to control reaction rates and minimize side reactions.

Purification and Yield

• Extraction : Multiple extractions with diethyl ether or dichloromethane remove impurities.
• Drying : Sodium sulfate is commonly used to dry organic phases before evaporation.
• Crystallization : Final purification is achieved by crystallization from solvent mixtures such as ethyl acetate and petroleum ether.
• Yield : Reported yields vary; for example, 30% yield of a related substituted azetidine methanone was obtained under described conditions.

Summary Table of Preparation Parameters

Parameter	Details
Starting materials	3-Hydroxyazetidine derivatives, acid chlorides
Bases	NaOH, KOH, Na2CO3, K2CO3, triethylamine, pyridine
Solvents	Benzene, toluene, xylene, methylene chloride, THF, dioxane
Reaction temperature	0°C to room temperature
Reaction time	Several hours to overnight
Workup	Extraction with ether/CH2Cl2, drying with Na2SO4
Purification	Crystallization from ethyl acetate/petroleum ether
Typical yield	~30% (varies with substrate and conditions)

Research Findings and Notes

• The amidation reaction is generally straightforward but requires careful control of reaction conditions to avoid side reactions.
• Use of dicyclohexylcarbodiimide (DCC) as a coupling agent can improve yields and selectivity in some cases.
• Biphasic reaction media can enhance ease of product isolation.
• The hydroxy group on the azetidine ring is stable under typical amidation conditions.
• Purification by crystallization is effective for obtaining analytically pure 2-(3-hydroxyazetidin-1-yl)acetamide derivatives.